(S)-flurocarazolol
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Description
Properties
Molecular Formula |
C18H21FN2O2 |
|---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(2S)-1-(9H-carbazol-4-yloxy)-3-(1-fluoropropan-2-ylamino)propan-2-ol |
InChI |
InChI=1S/C18H21FN2O2/c1-12(9-19)20-10-13(22)11-23-17-8-4-7-16-18(17)14-5-2-3-6-15(14)21-16/h2-8,12-13,20-22H,9-11H2,1H3/t12?,13-/m0/s1 |
InChI Key |
QHLGXPUIUKSADT-ABLWVSNPSA-N |
Isomeric SMILES |
CC(CF)NC[C@@H](COC1=CC=CC2=C1C3=CC=CC=C3N2)O |
Canonical SMILES |
CC(CF)NCC(COC1=CC=CC2=C1C3=CC=CC=C3N2)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
However, the pharmacopeial documents describe fluconazole-related compounds, which may serve as a reference for analyzing structurally similar molecules. Below is a comparative analysis of these compounds:
Table 1: Structural and Pharmacopeial Comparison of Fluconazole-Related Compounds
Key Findings:
Structural Differences :
- Related Compound A contains a triazole-substituted phenyl group and additional hydroxyl groups, distinguishing it from Compound B , which lacks the hydroxyl moiety .
- Related Compound C is a simpler di-triazole derivative, lacking the fluorophenyl backbone present in A and B .
Pharmacopeial Relevance :
- These compounds are classified as impurities or degradation products of fluconazole, with USP standards ensuring quality control during drug manufacturing .
Hypothetical Comparison with “(S)-Flurocarazolol”: If “(S)-flurocarazolol” shares structural motifs with fluconazole (e.g., triazole rings, fluorinated aromatic groups), its pharmacokinetic profile (e.g., bioavailability, metabolism) might differ due to stereochemistry (S-enantiomer specificity) or substituent positioning. No empirical data supports this inference, however.
Limitations and Recommendations
Evidence Gaps :
- The absence of “(S)-flurocarazolol” in the provided sources precludes definitive conclusions. Cross-referencing with specialized databases (e.g., PubChem, SciFinder) or proprietary pharmaceutical literature is necessary.
Methodological Considerations: Comparative studies of enantiomers (e.g., (S)- vs.
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